Cas no 297768-98-0 (1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone)
297768-98-0 structure
Product Name:1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone
CAS No:297768-98-0
MF:C11H10N2O2
MW:202.209302425385
CID:1110479
PubChem ID:11287135
Update Time:2025-04-20
1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone
- 1-(3-acetylimidazo[1,2-a]pyridin-2-yl)ethanone
- 1,1'-(Imidazo[1,2-a]pyridine-2,3-diyl)di(ethan-1-one)
- DTXSID90461222
- 2,3-Diacetylimidazo[1,2-a]pyridine
- ethanone,1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-
- 297768-98-0
- 1,1'-(imidazo[1,2-a]pyridine-2,3-diyl)diethanone
- 1-{2-acetylimidazo[1,2-a]pyridin-3-yl}ethan-1-one
-
- Inchi: 1S/C11H10N2O2/c1-7(14)10-11(8(2)15)13-6-4-3-5-9(13)12-10/h3-6H,1-2H3
- InChI Key: ZIZYVMGVSSWTKR-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C(C)=O)N=C2C=CC=CN12
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.4Ų
1,1'-imidazo[1,2-a]pyridine-2,3-diylbis-Ethanone Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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